2-(4-methyl-1-piperazinyl)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C13H18N4O3/c1-15-5-7-16(8-6-15)10-13(18)14-11-3-2-4-12(9-11)17(19)20/h2-4,9H,5-8,10H2,1H3,(H,14,18)
• InChI Key: MQWNKLSQQGGTOH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C13H18N4O3
• Molecular Weight: 278.31 g/mol

Description

2-(4-methyl-1-piperazinyl)-N-(3-nitrophenyl)acetamide, also known as MPA, is a chemical compound that has gained significant attention in the field of scientific research. MPA is a member of the piperazine family and has been used as a building block in the synthesis of a variety of biologically active molecules.

Mechanism of Action

The mechanism of action of 2-(4-methyl-1-piperazinyl)-N-(3-nitrophenyl)acetamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as DPP-IV and AChE. By inhibiting these enzymes, this compound may be able to regulate glucose metabolism and neurotransmitter levels, leading to potential therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of DPP-IV and AChE. In addition, this compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. In vivo studies have shown that this compound can regulate glucose metabolism and improve insulin sensitivity in diabetic rats.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methyl-1-piperazinyl)-N-(3-nitrophenyl)acetamide in lab experiments is its versatility as a building block in the synthesis of a variety of biologically active molecules. In addition, this compound is relatively easy to synthesize and purify. However, one limitation of using this compound is its potential toxicity. Care must be taken when handling this compound, and appropriate safety precautions must be followed.

Future Directions

There are several future directions for the use of 2-(4-methyl-1-piperazinyl)-N-(3-nitrophenyl)acetamide in scientific research. One direction is the continued synthesis of biologically active molecules using this compound as a building block. Another direction is the investigation of the potential therapeutic benefits of this compound and its derivatives in the treatment of various diseases, such as diabetes and Alzheimer's disease. Finally, the development of new synthetic methods for the production of this compound and its derivatives may also be an area of future research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. Its versatility as a building block in the synthesis of biologically active molecules, as well as its potential therapeutic benefits, make it an important compound for future research. However, care must be taken when handling this compound due to its potential toxicity.

Synthesis Methods

The synthesis of 2-(4-methyl-1-piperazinyl)-N-(3-nitrophenyl)acetamide can be achieved through a multistep process. The first step involves the reaction of 3-nitrobenzoyl chloride with piperazine in the presence of a base to form 2-(3-nitrophenyl)piperazine. The second step involves the reaction of 2-(3-nitrophenyl)piperazine with methyl chloroacetate in the presence of a base to form this compound. The purity of this compound can be improved through recrystallization.

Scientific Research Applications

2-(4-methyl-1-piperazinyl)-N-(3-nitrophenyl)acetamide has been widely used as a building block in the synthesis of a variety of biologically active molecules. It has been used in the synthesis of inhibitors of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. This compound has also been used in the synthesis of inhibitors of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmitters. In addition, this compound has been used in the synthesis of compounds with anti-inflammatory, anti-tumor, and anti-viral properties.